Cas no 84687-42-3 (Astragaloside III)

• Product Name: Astragaloside III
• CAS No: 84687-42-3
• MF: C₄₁H₆₈O₁₄
• MW: 784.970234870911
• MDL: MFCD28978172
• CID: 60752
• PubChem ID: 329824949
• Update Time: 2024-10-26

Astragaloside III Chemical and Physical Properties

Names and Identifiers

• Astragaloside III
• Astragaloside-Ⅲ
• β-D-Xylopyranoside,(3β,6α,16β,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl2-O-β-D-glucopyranosyl-
• ASTRAGALOSIDE III(SH)
• ASTRAGALOSIDE III(AS)
• b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-b-D-glucopyranosyl-
• N1893
• (3β,6α,16β,20R,24S)-20,24-Epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-β-D-glucopyranosyl-β-D-xylopyranoside
• AstragalosideIII
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R)-9,14-Dihydroxy-15-[(2R,5S)-5-
• Astragaloside Ⅲ
• (3β,6α,16β,20R,24S)-20,24-Epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-β-D-glucopyranosyl-β-D-xylopyranoside (ACI)
• 84687-42-3
• UNII-WVP53009FC
• DTXSID40331663
• CHEBI:2897
• C08924
• AKOS030526183
• CS-3713
• WVP53009FC
• NCGC00390259-01
• Q27105868
• Astragaloside-III
• Astragaloside III (constituent of astragalus) [DSC]
• (3beta,6alpha,9beta,16beta,20R,24S)-6,16,25-trihydroxy-20,24-epoxy-9,19-cyclolanostan-3-yl 2-O-beta-D-glucopyranosyl-beta-D-xylopyranoside
• DTXCID90282757
• 1ST169061
• (2S,3R,4S,5S,6R)-2-(((2S,3R,4S,5R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4,7-dihydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethylhexadecahydrocyclopenta[a]cyclopropa[e]phenanthren-9-yl)oxy)-4,5-dihydroxytetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,6.ALPHA.,16.BETA.,20R,24S)-20,24-EPOXY-6,16,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-3-YL 2-O-.BETA.-D-GLUCOPYRANOSYL-
• Astragaloside III (constituent of astragalus)
• beta-D-Xylopyranoside, (3beta,6alpha,16beta,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-o-beta-D-glucopyranosyl-
• HY-N0434
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-9,14-dihydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-4,5-dihydroxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Astragaloside III,98%
• (3?,6?,16?,20R,24S)-20,24-epoxy-6,16,25-trihydroxy-9,19-cyclolanostan-3-yl 2-O-?-D-glucopyranosyl-?-D-Xylopyranoside;

• MDL： MFCD28978172
• Inchi： 1S/C41H68O14/c1-35(2)24(53-34-30(26(46)21(45)17-51-34)54-33-29(49)28(48)27(47)22(16-42)52-33)9-11-41-18-40(41)13-12-37(5)32(39(7)10-8-25(55-39)36(3,4)50)20(44)15-38(37,6)23(40)14-19(43)31(35)41/h19-34,42-50H,8-18H2,1-7H3/t19-,20-,21+,22+,23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33-,34-,37+,38-,39+,40-,41+/m0/s1
• InChI Key： FVFSMBDVZVUETN-BQAOMNQWSA-N
• SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O

Computed Properties

• Exact Mass: 784.46100
• Monoisotopic Mass: 784.46090684 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 7
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228
• Molecular Weight: 785.0
• XLogP3: 1.3

Experimental Properties

• Color/Form: Powder
• Density: 1.3900
• Melting Point: No data available
• Boiling Point: 906.8±65.0 °C at 760 mmHg
• Flash Point: 502.2±34.3 °C
• Refractive Index: 1.62
• PSA: 228.22000
• LogP: 0.72410

Astragaloside III Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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